Cas no 898754-30-8 (3-(2,6-Dimethylphenyl)-4'-methylpropiophenone)

• Product Name: 3-(2,6-Dimethylphenyl)-4'-methylpropiophenone
• CAS No: 898754-30-8
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• CID: 874805
• PubChem ID: 24726379
• Update Time: 2025-06-11

3-(2,6-Dimethylphenyl)-4'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenyl)-1-(4-methylphenyl)propan-1-one
• 3-(2,6-DIMETHYLPHENYL)-4'-METHYLPROPIOPHENONE
• DTXSID10644772
• AKOS016022324
• MFCD03843766
• 898754-30-8
• 3-(2,6-Dimethylphenyl)-4'-methylpropiophenone

• MDL： MFCD03843766
• Inchi： 1S/C18H20O/c1-13-7-9-16(10-8-13)18(19)12-11-17-14(2)5-4-6-15(17)3/h4-10H,11-12H2,1-3H3
• InChI Key： MINNVFIPMMZDGP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CCC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 252.15100
• Monoisotopic Mass: 252.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.42730

Additional information on 3-(2,6-Dimethylphenyl)-4'-methylpropiophenone

Introduction to 3-(2,6-Dimethylphenyl)-4'-methylpropiophenone (CAS No. 898754-30-8)

3-(2,6-Dimethylphenyl)-4'-methylpropiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898754-30-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a propiophenone core with dimethyl substitution on the aromatic ring and a methyl group at the 4'-position, has garnered attention due to its versatile structural properties and potential applications in various chemical transformations.

The structural framework of 3-(2,6-Dimethylphenyl)-4'-methylpropiophenone consists of a benzene ring substituted with two methyl groups at the 2 and 6 positions, enhancing its stability and reactivity. The propiophenone moiety introduces a reactive α,β-unsaturated carbonyl system, which is pivotal for numerous chemical reactions such as Michael additions, aldol condensations, and cyclizations. These features make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, advancements in synthetic methodologies have highlighted the utility of 3-(2,6-Dimethylphenyl)-4'-methylpropiophenone in constructing heterocyclic compounds. Researchers have leveraged its reactivity to develop novel scaffolds for pharmaceuticals and agrochemicals. For instance, studies have demonstrated its role in generating fused ring systems, which are prevalent in biologically active compounds. The dimethyl substitution pattern on the aromatic ring not only influences the electronic properties of the molecule but also impacts its solubility and metabolic stability.

The compound's potential in medicinal chemistry has been explored through various computational and experimental studies. Its ability to act as a precursor for more complex structures has been particularly intriguing. For example, modifications of the propiophenone group can lead to derivatives with enhanced binding affinity to biological targets. This has spurred interest in using 3-(2,6-Dimethylphenyl)-4'-methylpropiophenone as a building block in drug discovery programs.

Recent research has also focused on the catalytic transformations of 3-(2,6-Dimethylphenyl)-4'-methylpropiophenone. Transition metal-catalyzed reactions have been particularly effective in functionalizing this molecule. Palladium and copper catalysts have been employed to introduce new substituents or to rearrange existing ones, leading to novel derivatives with distinct properties. These catalytic approaches not only improve synthetic efficiency but also open up new avenues for molecular diversification.

The pharmaceutical industry has shown interest in 3-(2,6-Dimethylphenyl)-4'-methylpropiophenone due to its structural features that are often associated with bioactivity. Its aromatic system and unsaturated ketone group provide multiple sites for interaction with biological targets. Preclinical studies have begun to explore its potential as an intermediate in the synthesis of compounds that exhibit anti-inflammatory, antimicrobial, or anticancer properties. The dimethylation at the ortho positions enhances lipophilicity, which can be advantageous for membrane permeability and drug absorption.

In conclusion, 3-(2,6-Dimethylphenyl)-4'-methylpropiophenone (CAS No. 898754-30-8) represents a fascinating compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for constructing complex molecules and exploring new chemical space. As research continues to uncover its potential, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.